Cas no 87628-84-0 (1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-)
87628-84-0 structure
Product Name:1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
CAS No:87628-84-0
MF:C21H20FN3O
MW:349.401408195496
CID:654432
PubChem ID:76850847
Update Time:2025-04-19
1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
- 87628-84-0
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- Inchi: 1S/C21H20FN3O/c1-2-25-19-12-13-24(21(26)16-6-4-3-5-7-16)14-18(19)20(23-25)15-8-10-17(22)11-9-15/h3-11H,2,12-14H2,1H3
- InChI Key: MDAQHONOLKZUJN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C2CN(C(C3C=CC=CC=3)=O)CCC=2N(CC)N=1
Computed Properties
- Exact Mass: 349.15904043g/mol
- Monoisotopic Mass: 349.15904043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.1Ų
1H-Pyrazolo[4,3-c]pyridine,5-benzoyl-1-ethyl-3-(4-fluorophenyl)-4,5,6,7-tetrahydro- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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